Cas no 1022120-98-4 (4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone)

• Product Name: 4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone
• CAS No: 1022120-98-4
• MF: C₁₇H₁₃ClN₂O
• MW: 296.75092291832
• MDL: MFCD00955211
• CID: 5013856
• Update Time: 2026-02-27

4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone Chemical and Physical Properties

Names and Identifiers

• 4-CHLOROPHENYL 3-METHYL-5-PHENYLPYRAZOLYL KETONE
• 1-(4-Chlorobenzoyl)-3-methyl-5-phenyl-1H-pyrazole
• (4-chlorophenyl)(3-methyl-5-phenyl-1H-pyrazol-1-yl)methanone
• 4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone

• MDL： MFCD00955211
• Inchi： 1S/C17H13ClN2O/c1-12-11-16(13-5-3-2-4-6-13)20(19-12)17(21)14-7-9-15(18)10-8-14/h2-11H,1H3
• InChI Key： NRIRCRMTRGWHSA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C(=CC(C)=N1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 4.5
• Topological Polar Surface Area: 34.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on 4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone

Recent Advances in the Study of 4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone (CAS: 1022120-98-4)

The compound 4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone (CAS: 1022120-98-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazole derivative has been investigated for its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of anti-inflammatory and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

One of the most notable findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. This selectivity suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often exhibit COX-1-related side effects.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's anticancer potential. A preclinical study conducted by researchers at the National Cancer Institute revealed that 4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential and activating caspase pathways. These findings were further supported by in vivo experiments showing reduced tumor growth in mouse models, paving the way for future clinical trials.

The synthesis and structural optimization of 4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone have also been a focal point of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes. For instance, a 2024 study in Organic Process Research & Development reported a novel catalytic method that significantly improves yield and reduces waste production. Such innovations are critical for scaling up production and ensuring the compound's viability for pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of 4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, 4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone (CAS: 1022120-98-4) represents a promising candidate for the development of novel anti-inflammatory and anticancer therapies. Recent studies have shed light on its molecular mechanisms, optimized its synthesis, and demonstrated its efficacy in preclinical models. Continued research and development will be crucial to advancing this compound toward clinical applications and addressing the remaining challenges in its pharmacological profile.